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Cat. No.: B3434797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and phase of

cadmium selenide (CdSe) nanoparticles. CdSe nanoparticles are of significant interest in

various fields, including biomedical imaging, optoelectronics, and catalysis, owing to their size-

tunable optical and electronic properties. A thorough understanding of their crystallography is

crucial for controlling these properties and designing materials for specific applications.

Crystal Structures of Cadmium Selenide
Nanoparticles
Cadmium selenide nanoparticles primarily crystallize in two common phases: the hexagonal

wurtzite (WZ) structure and the cubic zincblende (ZB) structure.[1][2] A third, rock-salt (cubic)

structure is also known but is typically observed only under high pressure.[1][3] The wurtzite

phase is the most thermodynamically stable form for bulk CdSe, while the zincblende structure

is often observed in nanoparticles synthesized at lower temperatures.[3][4] The sphalerite (a

type of zincblende) structure is unstable and can convert to the wurtzite form with moderate

heating.[3]

The choice of crystal phase significantly influences the nanoparticles' properties. For instance,

the anisotropic nature of the wurtzite crystal structure can lead to the formation of non-spherical

nanoparticles, such as nanorods.[5]
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Wurtzite (Hexagonal) Structure
The wurtzite structure is the most common crystalline form for CdSe nanoparticles.[6] It

belongs to the hexagonal crystal system with the P6₃mc space group.[7] The arrangement of

atoms in the wurtzite structure leads to distinct crystallographic facets, which can influence

surface reactivity and the growth of core/shell heterostructures.

Zincblende (Cubic) Structure
The zincblende structure is a metastable phase for CdSe nanoparticles and is often

synthesized at lower temperatures.[4] It belongs to the cubic crystal system with the F-43m

space group.[8] The conversion from the zincblende to the more stable wurtzite phase can be

induced by annealing.

Quantitative Data
Lattice Parameters
The lattice parameters of the wurtzite and zincblende phases of CdSe are crucial for phase

identification using X-ray diffraction (XRD).

Crystal
Phase

Lattice
System

Space
Group

a (Å) c (Å) Reference

Wurtzite Hexagonal P6₃mc 4.299 7.01 [9]

Wurtzite Hexagonal P6₃mc 4.33 7.02 [10]

Wurtzite Hexagonal P6₃mc 4.291 7.015 [11]

Zincblende Cubic F-43m 6.14 - [8]

Zincblende Cubic - 6.050 -

Band Gap Energy vs. Particle Size
The band gap energy of CdSe nanoparticles is strongly dependent on their size due to the

quantum confinement effect. As the particle size decreases, the band gap energy increases,

leading to a blue shift in the absorption and emission spectra.[12]
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Wurtzite CdSe Nanoparticles

Particle Size (nm) Band Gap (eV) Reference

2.8 2.5 [13]

4.1 2.2 [13]

5.6 2.0 [13]

11 2.36 [14]

32 1.80 [14]

2.7 2.54 [15]

3.5 2.41 [15]

3.7 2.31 [15]

4.5 2.18 [15]

Zincblende CdSe Nanoparticles

Particle Size (nm) Band Gap (eV) Reference

~2 2.7 [16]

2.4 2.42 [17]

3.1 1.98 [17]

Experimental Protocols
Synthesis of Wurtzite CdSe Nanoparticles (Hot-Injection
Method)
This protocol describes a common method for synthesizing high-quality, monodisperse wurtzite

CdSe nanoparticles.[18][19]

Materials:
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Cadmium oxide (CdO)

Oleic acid (OA)

1-Octadecene (ODE)

Selenium (Se) powder

Trioctylphosphine (TOP)

Toluene

Methanol

Argon gas

Procedure:

Cadmium Precursor Preparation: In a three-neck flask, combine CdO, oleic acid, and 1-

octadecene. Heat the mixture to ~150-200 °C under argon flow with vigorous stirring until the

solution becomes clear, indicating the formation of cadmium oleate.

Selenium Precursor Preparation: In a separate vial inside a glovebox, dissolve selenium

powder in trioctylphosphine to form a TOP-Se solution.

Injection: Raise the temperature of the cadmium precursor solution to the desired injection

temperature (typically between 240-280 °C).[11][19] Swiftly inject the TOP-Se solution into

the hot cadmium precursor solution.

Growth: After injection, lower the temperature to a growth temperature (e.g., 220-260 °C)

and allow the nanoparticles to grow for a specific duration.[19] The growth time will influence

the final particle size.

Quenching and Purification: To stop the reaction, cool the flask rapidly. Precipitate the

nanoparticles by adding a non-solvent like methanol and centrifuge to collect the product.

Wash the nanoparticles multiple times with a solvent/non-solvent pair (e.g.,

toluene/methanol) to remove unreacted precursors and excess ligands. Finally, redisperse

the purified nanoparticles in a suitable solvent like toluene.
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Synthesis of Zincblende CdSe Nanoparticles (Chemical
Precipitation Method)
This protocol outlines a simpler, lower-temperature method that often yields zincblende CdSe

nanoparticles.[9][20]

Materials:

Cadmium chloride (CdCl₂)

Sodium selenosulfate (Na₂SeSO₃) or Sodium Selenide (Na₂SeO₃)[9]

Deionized water

Ligand/stabilizer (e.g., Diethylenetriamine (DETA), Trisodium citrate)[9]

pH adjuster (e.g., HCl, Ammonia solution)[9][21]

Procedure:

Precursor Solutions: Prepare an aqueous solution of cadmium chloride. In a separate

container, prepare an aqueous solution of sodium selenosulfate or sodium selenide.

Mixing and Precipitation: Under constant stirring, add the selenium precursor solution

dropwise to the cadmium precursor solution containing the ligand. The formation of CdSe

nanoparticles will be indicated by a color change in the solution.[9]

pH Adjustment: Adjust the pH of the reaction mixture using an appropriate acid or base to

control the reaction kinetics and particle size.[9]

Purification: Collect the precipitated nanoparticles by centrifugation. Wash the nanoparticles

several times with deionized water to remove ionic impurities. Dry the purified nanoparticles

under vacuum.

Characterization Techniques
XRD is used to determine the crystal structure and phase of the synthesized CdSe

nanoparticles.
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Sample Preparation:

A small amount of the dried nanoparticle powder is placed on a zero-background sample

holder.

Data Acquisition:

XRD patterns are typically recorded using a diffractometer with Cu Kα radiation (λ = 1.5406

Å).

Data is collected over a 2θ range of 20° to 80°.

Analysis:

The obtained diffraction peaks are compared with standard JCPDS files for wurtzite (e.g.,

JCPDS No. 77-2307) and zincblende CdSe to identify the crystal phase.[9]

The crystallite size can be estimated from the broadening of the diffraction peaks using the

Scherrer equation.[21]

TEM is used to visualize the size, shape, and morphology of the nanoparticles and to obtain

high-resolution images of the crystal lattice.

Sample Preparation:[22][23]

Disperse the nanoparticles in a volatile solvent (e.g., toluene, ethanol) by sonication.

Deposit a drop of the dilute nanoparticle dispersion onto a carbon-coated copper TEM grid.

Allow the solvent to evaporate completely before analysis.

Analysis:

Low-magnification images provide information on the overall size distribution and

morphology.

High-resolution TEM (HRTEM) images can reveal the atomic lattice fringes, allowing for the

direct measurement of interplanar spacings and identification of the crystal structure.
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UV-Vis spectroscopy is used to determine the optical properties of the CdSe nanoparticles,

particularly their band gap energy.

Sample Preparation:

Disperse the nanoparticles in a suitable transparent solvent (e.g., toluene, hexane) to form a

colloidal solution.

Data Acquisition:

Measure the absorbance spectrum of the colloidal solution using a UV-Vis

spectrophotometer.

Analysis:

The first excitonic absorption peak in the spectrum corresponds to the band gap energy.

A Tauc plot can be constructed from the absorption data to more accurately determine the

band gap energy.[24][25]

Visualization of Workflows and Relationships
Experimental Workflow for CdSe Nanoparticle Synthesis
and Characterization
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Synthesis Parameters

Resulting Crystal Phase
Temperature

Wurtzite (Hexagonal)

High Temp.

Zincblende (Cubic)

Low Temp.

Precursor Reactivity High Reactivity

Low Reactivity

Surface Ligands

e.g., Phosphonic Acids

e.g., Carboxylic Acids

Growth Time
Longer Growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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